Cas no 109345-94-0 (5-Methoxypyridin-3-ol)

• Product Name: 5-Methoxypyridin-3-ol
• CAS No: 109345-94-0
• MF: C₆H₇NO₂
• MW: 125.125281572342
• MDL: MFCD06797672
• CID: 128376
• PubChem ID: 13808371
• Update Time: 2025-07-18

5-Methoxypyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-Methoxypyridin-3-ol
• 5-Methoxy-Pyridin-3-OL
• 3-Hydroxy-5-methoxypyridine
• 3-Pyridinol, 5-methoxy-
• 3-Pyridinol,5-methoxy-(9CI)
• 5-Methoxypyridin-3-ol, 5-Hydroxypyridin-3-yl methyl ether
• Jsp000750
• BREMJULVLYFLTE-UHFFFAOYSA-N
• 5-Hydroxypyridin-3-yl methyl ether
• 5-Methoxy-pyridin-3-ol, AldrichCPR
• RP19622
• TRA0074579
• AB29711
• BL009881
• SY004014
• ST24120
• ST2412081
• AB0034719
• AB1000007
• X8916
• AM20061738
• A26057
• 345M940
• FT-0648342
• SCHEMBL322957
• PS-5197
• 109345-94-0
• EN300-1829452
• J-517710
• DS-0654
• AKOS005146175
• CS-W011176
• DTXSID60550137
• MFCD06797672
• DB-028518

• MDL： MFCD06797672
• Inchi： 1S/C6H7NO2/c1-9-6-2-5(8)3-7-4-6/h2-4,8H,1H3
• InChI Key： BREMJULVLYFLTE-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1)O

Computed Properties

• Exact Mass: 125.04800
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 0.5

Experimental Properties

• Density: 1.19
• Boiling Point: 346.7°Cat760mmHg
• Flash Point: 163.5℃
• Refractive Index: 1.538
• PSA: 42.35000
• LogP: 0.79580

5-Methoxypyridin-3-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Methoxypyridin-3-ol

Comprehensive Overview of 5-Methoxypyridin-3-ol (CAS No. 109345-94-0): Properties, Applications, and Industry Insights

5-Methoxypyridin-3-ol (CAS No. 109345-94-0) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique pyridine-based structure. With the increasing demand for heterocyclic building blocks in drug discovery, this compound has emerged as a key intermediate for synthesizing bioactive molecules. Its methoxy and hydroxyl functional groups enable versatile chemical modifications, making it valuable for designing kinase inhibitors and antimicrobial agents.

Recent studies highlight the role of 5-Methoxypyridin-3-ol derivatives in addressing antibiotic resistance—a top concern in global health. Researchers are exploring its potential to enhance drug efficacy against multidrug-resistant pathogens. Additionally, its application in crop protection formulations aligns with the growing focus on sustainable agriculture, answering frequent search queries like "eco-friendly agrochemical intermediates" or "pyridine compounds in green chemistry."

The compound’s physicochemical properties—such as a melting point of 120–123°C and solubility in polar solvents—are critical for industrial scalability. Analytical techniques like HPLC and NMR ensure high purity (>98%), meeting stringent regulatory standards for pharmaceutical intermediates. This quality assurance addresses common buyer concerns about "batch-to-batch consistency" and "supplier reliability."

Innovations in catalytic synthesis have optimized the production of CAS 109345-94-0, reducing energy consumption by 30% compared to traditional methods. Such advancements resonate with industry searches for "cost-effective synthetic routes" and "green manufacturing processes." Furthermore, its stability under ambient conditions makes it a practical choice for logistics, a factor often queried as "storage conditions for pyridine derivatives."

In material science, 5-Methoxypyridin-3-ol serves as a ligand for metal-organic frameworks (MOFs), tapping into the booming interest in "MOF-based sensors" and "porous materials for CO2 capture." Its electron-donating properties are also being investigated for organic electronics, aligning with trends in "flexible semiconductor materials."

To support reproducibility in research, suppliers now provide detailed spectral data (IR, MS) and safety data sheets, addressing frequent queries like "characterization methods for pyridinols." As regulatory landscapes evolve, compliance with REACH and FDA guidelines ensures global market access, a critical consideration for B2B buyers searching for "compliant chemical suppliers."

Future prospects include exploring 5-Methoxypyridin-3-ol in bioconjugation for targeted drug delivery—a hotspot in precision medicine. With patent analyses showing a 20% annual growth in related applications, this compound is poised to remain relevant in high-value chemical innovation.